Cas no 1805201-65-3 (Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate
• CAS No: 1805201-65-3
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4887378
• Update Time: 2025-10-29

Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate

• Inchi： 1S/C10H10F2INO3/c1-2-17-7(15)4-5-3-6(9(11)12)14-10(13)8(5)16/h3,9,16H,2,4H2,1H3
• InChI Key： ATFBDKOZQNZIDK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate

Recent Advances in the Study of Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate (CAS: 1805201-65-3)

Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate (CAS: 1805201-65-3) is a novel pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in the development of new pharmaceutical agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate has been optimized in recent studies, with researchers employing advanced catalytic methods to achieve higher yields and purity. The compound's structural complexity, characterized by the presence of difluoromethyl, hydroxy, and iodo substituents, makes it a valuable scaffold for further chemical modifications. These modifications are critical for enhancing its pharmacological properties, such as bioavailability and target specificity.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against kinases that are often dysregulated in cancer cells. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are a major focus in oncology drug discovery.

Furthermore, the compound's role as an intermediate in the synthesis of more complex molecules has been explored. Researchers have successfully utilized it to construct heterocyclic frameworks that are prevalent in many FDA-approved drugs. The versatility of Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate in organic synthesis underscores its importance in medicinal chemistry, where it can serve as a building block for diverse therapeutic agents.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have facilitated the detailed characterization of this compound. These techniques have confirmed its structural integrity and provided insights into its stability under various conditions. Such information is crucial for ensuring the reproducibility of synthetic protocols and the reliability of biological assays.

Despite these promising developments, challenges remain in the optimization of Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate for clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Ethyl 6-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-acetate (CAS: 1805201-65-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and biological activity make it a valuable tool for drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications will likely yield significant contributions to the development of novel pharmaceuticals.